5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one

• IUPAC Name: 5-(3-methylthiophen-2-yl)-2,3,5,6-tetrahydro-1H-benzo[a]phenanthridin-4-one
• InChI: InChI=1S/C22H19NOS/c1-13-11-12-25-22(13)21-20-16(7-4-8-18(20)24)19-15-6-3-2-5-14(15)9-10-17(19)23-21/h2-3,5-6,9-12,21,23H,4,7-8H2,1H3
• InChI Key: GXPZIGAGBJAOMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2C3=C(CCCC3=O)C4=C(N2)C=CC5=CC=CC=C54
• Molecular Formula: C22H19NOS
• Molecular Weight: 345.5 g/mol

Description

5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one, also known as BCTC, is a chemical compound that has been studied for its potential use as a pain reliever. This compound is a member of the benzo[a]phenanthridine family, which is known for its diverse biological activities. In

Mechanism of Action

5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one acts as a selective antagonist of TRPV1, which is a non-selective cation channel that is expressed in sensory neurons. TRPV1 is involved in the perception of pain, as well as the regulation of body temperature and other physiological processes. This compound binds to the channel and blocks its activity, thus reducing the transmission of pain signals.
Biochemical and Physiological Effects
This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. It has also been found to have anti-inflammatory effects, as it reduces the production of pro-inflammatory cytokines. This compound has been shown to have a low toxicity profile and does not have any significant effects on motor function or coordination.

Advantages and Limitations for Lab Experiments

One advantage of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one is that it is a selective antagonist of TRPV1, which means that it does not affect other ion channels or receptors. This makes it a useful tool for studying the role of TRPV1 in pain and other physiological processes. One limitation of this compound is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.

Future Directions

There are several potential future directions for the study of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one. One area of research could be to investigate its potential use in the treatment of chronic pain conditions, such as fibromyalgia and chronic neuropathic pain. Another area of research could be to explore its effects on other physiological processes, such as body temperature regulation and immune function. Additionally, further studies could be conducted to optimize the synthesis and formulation of this compound for clinical use.

Synthesis Methods

The synthesis of 5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one involves the reaction of 2-amino-3-methylthiophene with 1,2,3,4-tetrahydrobenzo[a]phenanthrene-4-one in the presence of a catalyst. The resulting product is then purified through column chromatography to obtain this compound in its pure form.

Scientific Research Applications

5-(3-methyl-2-thienyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one has been studied for its potential use as a pain reliever. It has been found to be a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), which is a receptor that is involved in the perception of pain. This compound has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain.